Cas no 2227891-55-4 ((2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine)

• Product Name: (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine
• CAS No: 2227891-55-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6339920
• PubChem ID: 165969390
• Update Time: 2025-10-31

(2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine
• EN300-1776908
• 2227891-55-4

• Inchi： 1S/C8H15NO/c1-7(9)5-8-3-2-4-10-6-8/h6-7H,2-5,9H2,1H3/t7-/m0/s1
• InChI Key： LNHGQNRVBSNBQZ-ZETCQYMHSA-N
• SMILES： O1C=C(CCC1)C[C@H](C)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine

Compound (2S)-1-(3,4-Dihydro-2H-Pyran-5-Yl)Propan-2-Amine: A Comprehensive Overview

The compound (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine with CAS No. 2227891-55-4 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of secondary amines and features a unique stereochemistry at the central chiral carbon, making it a valuable substrate for asymmetric synthesis and drug discovery.

Recent studies have highlighted the potential of (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine in the development of bioactive molecules. Its structure, which includes a pyran ring system and an amino group, provides a versatile platform for functionalization. Researchers have explored its applications in the synthesis of peptide mimetics, where its stereochemical integrity plays a crucial role in achieving desired biological activities.

The CAS registry number 2227891-55 is essential for identifying this compound in scientific literature and databases. This ensures that researchers can accurately reference and retrieve information related to its properties, synthesis, and applications. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography, which have provided insights into its conformational preferences and stereochemical behavior.

In terms of synthesis, (2S)-1-(3,4-dihydro-2H-pyran-5-yl)propan-2-amine can be prepared via various routes. One common method involves the use of chiral resolution techniques to obtain the enantiomerically pure form. This is particularly important given its potential use in chiral catalysis and asymmetric induction reactions. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of its production.

The compound's applications extend beyond traditional organic chemistry. Its ability to form stable complexes with metal ions has made it a promising candidate in coordination chemistry and materials science. Additionally, its role as an intermediate in the synthesis of complex natural products has been documented in several high-profile research articles.

From an environmental perspective, understanding the ecological impact of (2S)-1-(3,4-dihydro-2H-pyran-5-Yl)Propan-amine is crucial. Studies have shown that its biodegradation pathways are influenced by its structural features, particularly the presence of the pyran ring system. This knowledge is vital for ensuring sustainable practices in its production and disposal.

In conclusion, (S)-1-(3,4-dihydro-H-pyran-Yl)Propanamine with CAS No. 7891-55-4 remains a pivotal molecule in contemporary chemical research. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an even more significant role in advancing our understanding of complex chemical systems and their practical applications.